N-(2-{1-[(4-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide

• IUPAC Name: N-[2-[1-[(4-methylphenyl)methyl]benzimidazol-2-yl]ethyl]furan-2-carboxamide
• InChI: InChI=1S/C22H21N3O2/c1-16-8-10-17(11-9-16)15-25-19-6-3-2-5-18(19)24-21(25)12-13-23-22(26)20-7-4-14-27-20/h2-11,14H,12-13,15H2,1H3,(H,23,26)
• InChI Key: QJPXWYXXUYSNDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2CCNC(=O)C4=CC=CO4
• Molecular Formula: C22H21N3O2
• Molecular Weight: 359.4 g/mol

Description

N-(2-{1-[(4-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C22H21N3O2 and its molecular weight is 359.429. The purity is usually 95%.
BenchChem offers high-quality N-(2-{1-[(4-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-{1-[(4-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reactivity

The synthesis and reactivity of compounds related to N-(2-{1-[(4-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide have been a focus in chemical research. For instance, Aleksandrov and El’chaninov (2017) synthesized N-(1-Naphthyl)furan-2-carboxamide, which underwent various electrophilic substitution reactions (Aleksandrov & El’chaninov, 2017).

Anticancer Potential

Some derivatives of similar compounds have shown promising anticancer activities. Ravinaik et al. (2021) reported that synthesized N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides exhibited moderate to excellent anticancer activity against various cancer cell lines (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).

Antiplasmodial Activities

Compounds like N-acylated furazan-3-amine have shown activity against strains of Plasmodium falciparum. Hermann et al. (2021) discovered that benzamides in particular displayed promising antiplasmodial activities, with certain derivatives showing high effectiveness against both chloroquine-sensitive and multiresistant strains (Hermann, Hochegger, Dolensky, Seebacher, Saf, Kaiser, Mäser, & Weis, 2021).

Antibacterial and Antiurease Activities

Sokmen et al. (2014) synthesized ethyl N′-furan-2-carbonylbenzohydrazonate and evaluated its antibacterial, antiurease, and antioxidant activities, finding that the new compounds were effective in these applications (Sokmen, Gumrukcuoglu, Uğraş, Sahin, Sagkal, & Uğraş, 2014).

Diuretic Activity

Yar and Ansari (2009) researched N-{(substituted)1,3-benzothiazol-2-yl}-1,1 '-biphenyl-4-carboxamides, finding one derivative to be a promising candidate for diuretic activity (Yar & Ansari, 2009).

In Vitro Antimicrobial Activities

Dias et al. (2015) developed a new carboxylic acid, 2-{[5-(2-nitrophenyl)furan-2-yl]methyleneamino}benzoic acid (HOBZ), which, along with its derivatives, exhibited significant in vitro antimicrobial activities against a variety of fungi and bacteria (Dias, Lima, Takahashi, & Ardisson, 2015).

Anti-Leishmanial Activity

Compounds like 2-{[5-(2-nitrophenyl)furan-2-yl]methylene-amino}benzoic acid have been synthesized and evaluated for their in vitro ability to inhibit the growth of Leishmania infantum, showing potential as anti-leishmanicidal drugs (Dias, Lima, Pinheiro, Rodrigues, Donnici, Fujiwara, Bartholomeu, Ferreira, Ferreira, Mendes, Silva, & Alves, 2015).